Cas no 50729-76-5 (1,3,5-Triazine-2,4-diamine, 6-[2-(2-heptadecyl-1H-imidazol-1-yl)ethyl]-)

• Product Name: 1,3,5-Triazine-2,4-diamine, 6-[2-(2-heptadecyl-1H-imidazol-1-yl)ethyl]-
• CAS No: 50729-76-5
• MF: C₂₅H₄₅N₇
• MW: 443.671705007553
• CID: 364197
• PubChem ID: 71366463
• Update Time: 2025-04-19

1,3,5-Triazine-2,4-diamine, 6-[2-(2-heptadecyl-1H-imidazol-1-yl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine-2,4-diamine, 6-[2-(2-heptadecyl-1H-imidazol-1-yl)ethyl]-
• 6-[2-(2-heptadecylimidazol-1-yl)ethyl]-1,3,5-triazine-2,4-diamine
• 6-[2-(2-Heptadecyl-1H-imidazol-1-yl)ethyl]-1,3,5-triazine-2,4-diamine
• 50729-76-5
• DTXSID60789824

• Inchi： 1S/C25H45N7/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-23-28-19-21-32(23)20-18-22-29-24(26)31-25(27)30-22/h19,21H,2-18,20H2,1H3,(H4,26,27,29,30,31)
• InChI Key： KNNHPFUPOASLJL-UHFFFAOYSA-N
• SMILES： N1(C=CN=C1CCCCCCCCCCCCCCCCC)CCC1N=C(N)N=C(N)N=1

Computed Properties

• Exact Mass: 443.37405
• Monoisotopic Mass: 443.37364447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 19
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.1
• Topological Polar Surface Area: 109Ų

Experimental Properties

• PSA: 108.53